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Introduction
Octanedioic acid, more commonly known as suberic acid, is an alpha,omega-dicarboxylic acid

with the chemical formula C₈H₁₄O₄.[1] It presents as a colorless crystalline solid and serves as

a valuable building block in the synthesis of pharmaceuticals and plastics.[1] Its name

originates from the Latin word suber, meaning cork, from which it was first isolated. This

technical guide provides a comprehensive overview of the core physical characteristics of

octanedioic acid, complete with quantitative data, detailed experimental protocols, and a

relevant metabolic pathway visualization to support researchers and professionals in drug

development and related scientific fields.

Core Physical Characteristics
The physical properties of octanedioic acid are crucial for its application in various scientific and

industrial processes. These characteristics determine its behavior in different solvents and

temperature ranges, which is vital information for synthesis, formulation, and biological studies.

Data Presentation: Quantitative Physical Properties
The following table summarizes the key quantitative physical characteristics of octanedioic

acid, compiled from various reputable sources.
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Physical
Property

Value Units Notes Citations

Molecular

Formula
C₈H₁₄O₄ - - [1]

Molar Mass 174.19 g/mol - [2]

Melting Point 141 - 144 °C - [1]

Boiling Point 230 °C at 15 mmHg [1][3]

345.5 °C at 760 mmHg [4]

Water Solubility 2.46 g/L at 25 °C [2]

pKa₁ 4.526 - at 25 °C [1]

pKa₂ 5.498 - at 25 °C [1]

Density 1.272 g/cm³ - [1][2]

Appearance
Colorless

crystalline solid
- - [1]

Experimental Protocols
Accurate determination of physical characteristics is fundamental in chemical research. The

following sections detail generalized experimental methodologies for measuring the key

physical properties of dicarboxylic acids like octanedioic acid.

Determination of Melting Point
The melting point of a crystalline solid is a key indicator of its purity.[5] For a pure compound,

the melting range is typically narrow, within 0.5-1.0°C.[5]

Methodology:

Sample Preparation: A small amount of finely powdered, dry octanedioic acid is packed into

a capillary tube to a height of 1-2 mm.[6][7] The tube is then tapped gently to ensure the

sample is compact at the sealed end.[6][7]
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Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-

Temp or a Thiele tube filled with a high-boiling point oil like paraffin.[8] The capillary is

positioned adjacent to a calibrated thermometer.

Heating and Observation: The apparatus is heated slowly, at a rate of approximately 2°C per

minute, especially when approaching the expected melting point. Constant stirring of the oil

bath is necessary for uniform temperature distribution.

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has transitioned to

a liquid is recorded as the end of the melting range. For a preliminary, rapid determination, a

faster heating rate can be used to find an approximate melting point before conducting a

more precise measurement.[6]

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For solids with high boiling points, the measurement is

often conducted under reduced pressure to prevent decomposition.

Methodology (Thiele Tube Method):

Sample Preparation: A small amount of octanedioic acid is placed in a small test tube

(Durham tube).[9] A capillary tube, sealed at one end, is inverted and placed into the test

tube with the open end submerged in the molten sample.[9]

Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a

Thiele tube containing a suitable heating oil, ensuring the sample is below the oil level.[9][10]

Heating and Observation: The side arm of the Thiele tube is gently and continuously heated.

[9] As the temperature rises, a stream of bubbles will emerge from the inverted capillary

tube.[9] Heating is continued until a vigorous and continuous stream of bubbles is observed.

[9]

Data Recording: The heat source is then removed, and the apparatus is allowed to cool. The

boiling point is the temperature at which the stream of bubbles ceases and the liquid just
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begins to be drawn back into the capillary tube.[9] The atmospheric pressure should be

recorded along with the boiling point.

Determination of Solubility in Water
Solubility is a measure of the maximum amount of a substance that can dissolve in a given

amount of solvent at a specific temperature.

Methodology:

Sample Preparation: A known mass of octanedioic acid is added to a specific volume of

deionized water in a flask or beaker at a controlled temperature.[11]

Equilibration: The mixture is agitated (e.g., using a magnetic stirrer or shaker bath) for a

prolonged period to ensure that equilibrium is reached and the solution is saturated.

Separation and Analysis: Once equilibrium is established, the undissolved solid is separated

from the solution by filtration or centrifugation.

Quantification: The concentration of octanedioic acid in the saturated solution is then

determined. This can be achieved through titration of the acidic solution with a standardized

base, such as sodium hydroxide, using a suitable indicator.[12] Alternatively, gravimetric

analysis can be performed by evaporating a known volume of the saturated solution to

dryness and weighing the remaining solid.

Mandatory Visualization: Metabolic Pathway of
Octanedioic Acid
Octanedioic acid is a metabolite in the omega-oxidation of fatty acids, an alternative pathway to

the more common beta-oxidation.[3] This pathway becomes particularly important in cases of

impaired beta-oxidation, such as in carnitine deficiency or certain genetic metabolic disorders.

[3] Elevated levels of dicarboxylic acids, including suberic acid, can be observed in the urine

of individuals with these conditions.[2][13]
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Caption: Omega-oxidation pathway of fatty acids leading to the formation of octanedioic acid.

Conclusion
This technical guide provides a consolidated resource on the physical characteristics of

octanedioic acid for researchers, scientists, and drug development professionals. The tabulated

quantitative data offers a quick reference, while the detailed experimental protocols provide a

methodological framework for laboratory work. The inclusion of the omega-oxidation pathway

highlights the biological relevance of octanedioic acid, offering a broader context for its

importance in metabolic studies and as a potential biomarker. This comprehensive overview is

intended to facilitate further research and application of this versatile dicarboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

